(3-Methylbutyl)(1-phenylethyl)amine hydrochloride

Specification

• Molecular Formula: C13H22ClN
• Molecular Weight: 227.77 g/mol
• IUPAC Name: 3-methyl-N-(1-phenylethyl)butan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C13H21N.ClH/c1-11(2)9-10-14-12(3)13-7-5-4-6-8-13;/h4-8,11-12,14H,9-10H2,1-3H3;1H
• Standard InChI Key: QGPPRLDPVACLHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(C)C1=CC=CC=C1.Cl

Introduction

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride is a chemical compound belonging to the class of amines, which are organic compounds derived from ammonia by replacing one or more hydrogen atoms with organic groups. This specific compound features a branched alkyl group and an aromatic group, giving it unique properties and potential applications in various fields, particularly in medicinal chemistry.

Chemical Formula and Molecular Weight

• Molecular Formula: C13H19ClN

• Molecular Weight: Not explicitly stated in the search results, but it can be calculated based on the molecular formula.

Synthesis and Characterization

The synthesis of (3-Methylbutyl)(1-phenylethyl)amine hydrochloride typically involves reactions between amines and alkyl halides. Characterization methods such as nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are essential for confirming the structure of the synthesized compound.

Mechanism of Action

The mechanism of action for (3-Methylbutyl)(1-phenylethyl)amine hydrochloride primarily relates to its interaction with biological targets such as receptors or enzymes. While specific studies on this compound may be limited, compounds with similar structures often act as potential therapeutic agents by modifying biological pathways.

Potential Applications

This compound represents a versatile structure that warrants further exploration for its potential therapeutic benefits and applications in diverse scientific fields, including medicinal chemistry.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
(3-Methylbutyl)(1-phenylethyl)amine hydrochloride	C13H19ClN	Not specified	Medicinal chemistry, potential therapeutic agent
(S)-3-Methyl-1-phenylbutan-1-amine hydrochloride	C11H18ClN	199.72 g/mol	Potential therapeutic applications, pharmacology

Research Findings and Future Directions

Research into similar compounds suggests that modifications in the alkyl or aryl groups can significantly impact biological activity, making (3-Methylbutyl)(1-phenylethyl)amine hydrochloride a candidate for further pharmacological studies. The hydrochloride form enhances solubility and stability, which is beneficial for pharmaceutical applications.